N-(4-bromophenyl)-2-(5-oxo(4H-1,2,4-triazin-3-ylthio))acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[(5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C11H9BrN4O2S/c12-7-1-3-8(4-2-7)14-10(18)6-19-11-15-9(17)5-13-16-11/h1-5H,6H2,(H,14,18)(H,15,16,17)
• InChI Key: VXOCCAQANRLLQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CSC2=NN=CC(=O)N2)Br
• Molecular Formula: C11H9BrN4O2S
• Molecular Weight: 341.19 g/mol

Description

N-(4-bromophenyl)-2-(5-oxo(4H-1,2,4-triazin-3-ylthio))acetamide is a chemical compound that has been widely researched for its potential applications in the field of medicinal chemistry. This compound has shown promising results in various scientific studies, which have explored its synthesis methods, mechanism of action, biochemical and physiological effects, and potential applications in future research.

Scientific Research Applications

Synthesis and Biological Activity

Synthesis Techniques and Antimicrobial Activity : The compound has been studied for its synthesis techniques, with a focus on generating novel derivatives with potential antimicrobial activities. For instance, compounds synthesized from similar chemical structures have shown significant antimicrobial activity against various strains, highlighting the compound's utility in developing new antimicrobial agents (Fahim & Ismael, 2019).

Anticancer and Antimicrobial Evaluation : Analogous compounds have been evaluated for their anticancer and antimicrobial activities, indicating the broad spectrum of biological activities these molecules can exhibit. The synthesis of N-aryl substituted phenyl acetamide analogs, for example, has shown promising results against cancer cell lines and microbial species, providing a foundation for further exploration of N-(4-bromophenyl)-2-(5-oxo(4H-1,2,4-triazin-3-ylthio))acetamide in these areas (Kumar et al., 2019).

Computational and Theoretical Studies

Quantum Calculations : Theoretical and computational studies, such as quantum calculations, have been applied to similar compounds to understand their electronic structures and reactivity. These studies provide insights into the chemical behavior and potential biological activities of such compounds, aiding in the design of molecules with enhanced biological activities (Fahim & Ismael, 2019).

Pharmacological Importance

Pharmacological Activities : Research into compounds with similar structures has identified a range of pharmacological activities, including anti-inflammatory, analgesic, and antibacterial properties. This suggests that N-(4-bromophenyl)-2-(5-oxo(4H-1,2,4-triazin-3-ylthio))acetamide could be a valuable scaffold for the development of new therapeutic agents with diverse biological effects (Rajveer et al., 2010).